Cas no 1797832-71-3 (GSK-J1 Sodium Salt)

GSK-J1 Sodium Salt is a selective and cell-permeable inhibitor of the histone demethylases KDM6A (UTX) and KDM6B (JMJD3), with IC50 values of 60 nM and 80 nM, respectively. It exhibits high specificity, showing minimal activity against other JmjC-domain-containing demethylases. The sodium salt formulation enhances solubility in aqueous solutions, facilitating its use in cell-based assays and in vitro studies. GSK-J1 Sodium Salt is widely utilized in epigenetic research to investigate the role of H3K27me3 demethylation in gene regulation, cellular differentiation, and disease mechanisms. Its robust inhibitory activity and well-characterized profile make it a valuable tool for studying chromatin dynamics and histone modification pathways.

GSK-J1 Sodium Salt structure

Product Name:GSK-J1 Sodium Salt

CAS No:1797832-71-3

MF:C₂₂H₂₂N₅NaO₂

MW:411.432155132294

CID:2251764

Update Time:2025-05-27

GSK-J1 Sodium Salt Chemical and Physical Properties

Names and Identifiers

- GSK-J1 Sodium Salt
- GSK-J1SodiumSalt
- Q27166845
- Sodium;3-[[2-pyridin-2-yl-6-(1,2,4,5-tetrahydro-3-benzazepin-3-yl)pyrimidin-4-yl]amino]propanoate
- Inchi： 1S/C22H23N5O2.Na/c28-21(29)8-12-24-19-15-20(26-22(25-19)18-7-3-4-11-23-18)27-13-9-16-5-1-2-6-17(16)10-14-27;/h1-7,11,15H,8-10,12-14H2,(H,28,29)(H,24,25,26);/q;+1/p-1
- InChI Key： RAIROFAAPRKDPT-UHFFFAOYSA-M
- SMILES： [Na+].[O-]C(CCNC1=CC(=NC(C2C=CC=CN=2)=N1)N1CCC2C=CC=CC=2CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 524
Topological Polar Surface Area: 94.1

GSK-J1 Sodium Salt Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

GSK-J1 Sodium Salt Pricemore >>

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TRC	G797540-5mg	GSK-J1 Sodium Salt	1797832-71-3		5mg	$150.00	2023-05-18
TRC	G797540-10mg	GSK-J1 Sodium Salt	1797832-71-3		10mg	$184.00	2023-05-18
TRC	G797540-25mg	GSK-J1 Sodium Salt	1797832-71-3		25mg	$454.00	2023-05-18
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Biosynth	XWC83271-10 mg	GSK-J1 sodium	1797832-71-3		10mg	$471.20	2022-12-28
Biosynth	XWC83271-25 mg	GSK-J1 sodium	1797832-71-3		25mg	$883.50	2022-12-28
Biosynth	XWC83271-50 mg	GSK-J1 sodium	1797832-71-3		50mg	$1,414.00	2022-12-28
Biosynth	XWC83271-100 mg	GSK-J1 sodium	1797832-71-3		100MG	$2,262.00	2022-12-28
1PlusChem	1P01E26U-1mg	GSK-J1SodiumSalt	1797832-71-3	≥95%	1mg	$72.00	2024-06-18
1PlusChem	1P01E26U-5mg	GSK-J1SodiumSalt	1797832-71-3	≥95%	5mg	$165.00	2024-06-18